Cas no 888720-56-7 (Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-6-(3-pyridinyl)-)
888720-56-7 structure
Product Name:Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-6-(3-pyridinyl)-
CAS No:888720-56-7
MF:C11H7ClN4
MW:230.653080224991
CID:1938540
PubChem ID:21081681
Update Time:2025-04-21
Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-6-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-6-(3-pyridinyl)-
- YFVVOBZVXBZCEC-UHFFFAOYSA-N
- 4-Chloro-6-(pyridin-3-yl)pyrrolo[2,1-f][1,2,4]triazine
- SCHEMBL4815589
- DB-094813
- 888720-56-7
-
- Inchi: 1S/C11H7ClN4/c12-11-10-4-9(6-16(10)15-7-14-11)8-2-1-3-13-5-8/h1-7H
- InChI Key: YFVVOBZVXBZCEC-UHFFFAOYSA-N
- SMILES: ClC1C2=CC(C3C=NC=CC=3)=CN2N=CN=1
Computed Properties
- Exact Mass: 230.0359239Da
- Monoisotopic Mass: 230.0359239Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.1Ų
Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-6-(3-pyridinyl)- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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